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Compound of Interest

Compound Name: Ac-Lys(Fmoc)-OH

Cat. No.: B613747

Essential Safety and Handling Guide for Ac-
Lys(Fmoc)-OH

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of Ac-Lys(Fmoc)-OH. This document provides
immediate, essential safety protocols and logistical plans to ensure the well-being of laboratory
personnel and maintain experimental integrity.

Immediate Safety and Hazard Information

Ac-Lys(Fmoc)-OH is a chemical reagent that requires careful handling to avoid potential
health risks. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), this compound is classified with the following hazards:

e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

In addition, it is categorized as a combustible solid. Adherence to the safety protocols outlined
below is crucial for minimizing exposure and ensuring a safe laboratory environment.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b613747?utm_src=pdf-interest
https://www.benchchem.com/product/b613747?utm_src=pdf-body
https://www.benchchem.com/product/b613747?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Ac_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Ac_-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Ac_-OH
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ac-Lys(Fmoc)-OH,
particularly in its powdered form.

PPE Category Item Specifications

. Chemical splash goggles with
Eye Protection Safety Goggles ) )
side-shields.

Nitrile gloves are
] ] ] recommended. Inspect gloves
Hand Protection Chemical-Resistant Gloves
for any tears or punctures

before use.

) Along-sleeved lab coat, fully
Body Protection Laboratory Coat ] ]
buttoned, is required.

All handling of powdered Ac-
Lys(Fmoc)-OH should be
conducted within a certified
chemical fume hood to prevent
Respiratory Protection Fume Hood or Respirator inhalation of dust. If a fume
hood is not available, a
NIOSH-approved respirator
with a particulate filter should

be used.

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is critical for both safety and maintaining the integrity
of the compound.

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area.
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 Recommended storage temperatures are between 2-30°C.
2. Preparation and Handling:

» All weighing and preparation of solutions must be conducted in a certified chemical fume
hood to minimize inhalation of the powder.

e Avoid generating dust.
» Use designated spatulas and weighing boats.

e Ensure all necessary equipment is present in the fume hood before starting work to minimize
traffic in and out of the containment area.

3. Spill and Emergency Procedures:

o Minor Spill: In the event of a small spill, carefully sweep the solid material to avoid creating
dust. Place the spilled material and any contaminated cleaning materials into a sealed,
labeled container for hazardous waste disposal.

o Skin Contact: Should the chemical come into contact with your skin, immediately wash the
affected area with soap and plenty of water and remove any contaminated clothing.

o Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek
medical attention.

Disposal Plan

Proper disposal of Ac-Lys(Fmoc)-OH and any associated waste is essential to prevent
environmental contamination and comply with regulations.

e Unused Compound: Dispose of unused or expired Ac-Lys(Fmoc)-OH as hazardous
chemical waste in a properly labeled and sealed container.
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» Contaminated Materials: Any materials that have come into contact with Ac-Lys(Fmoc)-OH,
such as gloves, weighing paper, and pipette tips, should be disposed of in a designated
hazardous waste container.

e Solutions: Aqueous and organic solutions containing Ac-Lys(Fmoc)-OH should be collected
in separate, appropriate hazardous waste containers. Do not pour down the drain.

e Regulatory Compliance: Always follow your institution's and local environmental regulations
for hazardous waste disposal. When in doubt, consult with your institution's Environmental
Health and Safety (EHS) department.[2]

Quantitative Data Summary

Property Value Source
GHS Hazard Codes H315, H319, H335 [1]
Storage Class 11 (Combustible Solids)

Storage Temperature 2-30°C

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Ac-Lys(Fmoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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